![molecular formula C16H13NO3 B2687422 2-(2-phenoxyethyl)-1H-isoindole-1,3(2H)-dione CAS No. 83725-61-5](/img/structure/B2687422.png)
2-(2-phenoxyethyl)-1H-isoindole-1,3(2H)-dione
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Description
The compound is a complex organic molecule. It likely contains a phenoxyethyl group and an isoindole-1,3-dione group .
Synthesis Analysis
While specific synthesis methods for this compound were not found, similar compounds such as 2-phenoxyethanol can be synthesized via the reaction between phenol and ethylene carbonate using Na-mordenite catalysts . Another method involves the preparation of 2-phenoxyethanol from sodium phenolate and ethylene chlorohydrin .Scientific Research Applications
Synthesis Methods and Derivative Formation
A novel synthesis method for hexahydro-1H-isoindole-1,3(2H)-dione derivatives, which include the 2-(2-phenoxyethyl)-1H-isoindole-1,3(2H)-dione, has been developed. This synthesis starts from 3-sulfolene, leading to the formation of derivatives through epoxidation, opening of the epoxide with nucleophiles, and further transformations. Amino, triazole, and hydroxyl analogues of hexahydro-1H-isoindole-1,3(2H)-dione were synthesized, showcasing the versatility of the compound in forming different derivatives for various applications (Tan et al., 2016).
Anticancer Activity
Anticancer Properties and Structure-Activity Relationships
Isoindole-1,3(2H)-dione derivatives, including this compound, are known for their cytotoxic effects on cancer cells. The anticancer activity of these compounds varies depending on the substituents attached to them, highlighting the importance of substituents in determining anticancer activities. Specifically, isoindole-1,3(2H)-dione compounds containing tert-butyldiphenylsilyl ether, azido, and hydroxyl groups have been examined, showing significant anticancer activity against HeLa, C6, and A549 cancer cell lines. This study indicates that the structural components of isoindole-1,3(2H)-dione derivatives play a crucial role in their effectiveness as potential chemotherapeutic drugs (Tan et al., 2020).
Antimicrobial Screening
Novel AZA-Imidoxy Compounds and Antimicrobial Activities
Novel azaimidoxy compounds, including 2-{[(4-chlorophenyl)diazenyl]oxy}-1H-isoindole-1,3-(2H)-dione, have been synthesized and evaluated for their potential as chemotherapeutic agents due to their antimicrobial activities. These compounds are synthesized through diazotization reactions followed by coupling with 2-hydroxy-1H-isoindole-1,3(2H)-dione, highlighting the chemical flexibility and potential biomedical applications of isoindole-1,3(2H)-dione derivatives (Jain, Nagda, & Talesara, 2006).
Properties
IUPAC Name |
2-(2-phenoxyethyl)isoindole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13NO3/c18-15-13-8-4-5-9-14(13)16(19)17(15)10-11-20-12-6-2-1-3-7-12/h1-9H,10-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDKGGFFOMBBCQM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OCCN2C(=O)C3=CC=CC=C3C2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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